Cas no 109485-43-0 (1-[(3-fluorophenyl)methyl]imidazole)

• Product name: 1-[(3-fluorophenyl)methyl]imidazole
• CAS No: 109485-43-0
• MF: C₁₀H₉N₂F
• MW: 176.19026
• CID: 1187999
• PubChem ID: 19902087

1-[(3-fluorophenyl)methyl]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]imidazole
• 1H-Imidazole, 1-[(3-fluorophenyl)methyl]-
• ACMC-20mcbr
• SureCN9747422
• CHEMBL598390
• CTK0D5768
• CHEBI:704222
• 1-(3-Fluorobenzyl)-1H-imidazole
• DNC010495
• ZINC41391477
• 1H-Imidazole, 1-[(3-fluorophenyl)methyl]-; ACMC-20mcbr; SureCN9747422; CHEMBL598390; CTK0D5768; CHEBI:704222; 1-(3-Fluorobenzyl)-1H-imidazole; DNC010495; ZINC41391477;
• 1-(3-Fluorobenzyl)imidazole
• SCHEMBL9747422
• 109485-43-0
• BDBM50307214
• AKOS009098433
• 1-[(3-Fluorophenyl)methyl]-1H-imidazole
• CJNXVRZKOSWWND-UHFFFAOYSA-N
• DTXSID10601148
• PD178912
• N-(3-fluorobenzyl)-imidazole

• MDL： MFCD16250216
• Inchi： InChI=1S/C10H9FN2/c11-10-3-1-2-9(6-10)7-13-5-4-12-8-13/h1-6,8H,7H2
• InChI Key： CJNXVRZKOSWWND-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)CN2C=CN=C2

Computed Properties

• Exact Mass: 176.07507
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes